Cas no 936092-89-6 (1-(3-Bromophenylsulfonyl)-2-methylpiperidine)

1-(3-Bromophenylsulfonyl)-2-methylpiperidine structure
936092-89-6 structure
Product Name:1-(3-Bromophenylsulfonyl)-2-methylpiperidine
CAS No:936092-89-6
MF:C12H16BrNO2S
MW:318.229941368103
CID:2128373
Update Time:2023-08-03

1-(3-Bromophenylsulfonyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-benzenesulfonyl)-2-methyl-piperidine
    • 1-(3-bromophenylsulfonyl)-2-methylpiperidine
    • 1-(3-Bromophenylsulfonyl)-2-methylpiperidine
    • Inchi: 1S/C12H16BrNO2S/c1-10-5-2-3-8-14(10)17(15,16)12-7-4-6-11(13)9-12/h4,6-7,9-10H,2-3,5,8H2,1H3
    • InChI Key: LMHPXSVGOUBFFN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)S(N1CCCCC1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Topological Polar Surface Area: 45.8
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